2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide
Overview
Description
2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide, also known as CCNAA, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of pyridine derivatives and is widely used in scientific research.
Mechanism of Action
The mechanism of action of 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide is not fully understood. However, studies have shown that 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide inhibits the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). This inhibition leads to a reduction in the production of inflammatory mediators, such as prostaglandins and cytokines, which are involved in the development of various diseases.
Biochemical and Physiological Effects:
2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide inhibits the proliferation of cancer cells and induces apoptosis. 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide has also been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in various cell types. In vivo studies have shown that 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide exhibits anti-inflammatory and anti-tumor effects in animal models.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide in lab experiments is its high yield and purity. 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, one of the limitations of using 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide in lab experiments is its potential toxicity. Studies have shown that 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide can induce cytotoxicity in certain cell types, which may limit its use in certain experiments.
Future Directions
There are several future directions for research involving 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide. One potential direction is the development of new drugs based on 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide. Studies have shown that 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide exhibits anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs for various diseases. Another potential direction is the investigation of the mechanism of action of 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide. Further studies are needed to fully understand how 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide inhibits the activity of certain enzymes and reduces the production of inflammatory mediators. Additionally, the potential toxicity of 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide needs to be further investigated to determine its safety for use in humans.
Scientific Research Applications
2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide has been extensively used in scientific research due to its potential applications in various fields. One of the primary applications of 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide is in the development of new drugs. 2-Chloro-N-(3-cyano-pyridin-2-yl)-acetamide has been shown to exhibit anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs for various diseases.
properties
IUPAC Name |
2-chloro-N-(3-cyanopyridin-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN3O/c9-4-7(13)12-8-6(5-10)2-1-3-11-8/h1-3H,4H2,(H,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEFVMEQGLMCPRM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)NC(=O)CCl)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-(3-cyanopyridin-2-yl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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